2-Methyl-4'-(methylthio)-2-morpholinopropiophenone
2-Methyl-4'-(methylthio)-2-morpholinopropiophenone
2-methyl-4/'-(methylthio)-2-Morpholinopropiophenone (MMMP;) is an analytical reference standard that is structurally characterized as a substituted cathinone. It is a photoinitiator that almost instantaneously generates free radicals to induce polymerization in the production of UV curable inks, to speed drying during printing, and in colored coatings. MMMP is toxic to human peripheral blood mononuclear cells in vitro (250 µg/ml) through a caspase 3/7-dependent mechanism. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
71868-10-5
VCID:
VC21245260
InChI:
InChI=1S/C15H21NO2S/c1-15(2,16-8-10-18-11-9-16)14(17)12-4-6-13(19-3)7-5-12/h4-7H,8-11H2,1-3H3
SMILES:
CC(C)(C(=O)C1=CC=C(C=C1)SC)N2CCOCC2
Molecular Formula:
C15H21NO2S
Molecular Weight:
279.4 g/mol
2-Methyl-4'-(methylthio)-2-morpholinopropiophenone
CAS No.: 71868-10-5
Cat. No.: VC21245260
Molecular Formula: C15H21NO2S
Molecular Weight: 279.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-methyl-4/'-(methylthio)-2-Morpholinopropiophenone (MMMP;) is an analytical reference standard that is structurally characterized as a substituted cathinone. It is a photoinitiator that almost instantaneously generates free radicals to induce polymerization in the production of UV curable inks, to speed drying during printing, and in colored coatings. MMMP is toxic to human peripheral blood mononuclear cells in vitro (250 µg/ml) through a caspase 3/7-dependent mechanism. This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 71868-10-5 |
| Molecular Formula | C15H21NO2S |
| Molecular Weight | 279.4 g/mol |
| IUPAC Name | 2-methyl-1-(4-methylsulfanylphenyl)-2-morpholin-4-ylpropan-1-one |
| Standard InChI | InChI=1S/C15H21NO2S/c1-15(2,16-8-10-18-11-9-16)14(17)12-4-6-13(19-3)7-5-12/h4-7H,8-11H2,1-3H3 |
| Standard InChI Key | LWRBVKNFOYUCNP-UHFFFAOYSA-N |
| SMILES | CC(C)(C(=O)C1=CC=C(C=C1)SC)N2CCOCC2 |
| Canonical SMILES | CC(C)(C(=O)C1=CC=C(C=C1)SC)N2CCOCC2 |
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